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Compound of Interest

Compound Name: 9-PAHSA-d4

cat. No.: 88049558

An In-depth Technical Guide to 9-PAHSA-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 9-PAHSA-d4, a deuterated analog of the
bioactive lipid 9-PAHSA. It covers the chemical structure, physicochemical properties,
biological significance of the parent compound, and the primary application of the deuterated
form as an internal standard in quantitative analysis. Detailed experimental methodologies and
signaling pathway diagrams are included to support advanced research and development.

Introduction to 9-PAHSA and its Deuterated Analog

9-PAHSA (Palmitic acid-9-hydroxy-stearic acid) is an endogenous lipid belonging to the class of
branched Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAS)[1][2]. These lipids have emerged
as significant signaling molecules with beneficial effects on glucose metabolism and immune
function[3]. 9-PAHSA, specifically, is one of the most abundant FAHFA isomers found in human
serum and adipose tissue and its levels are correlated with insulin sensitivity[1][4]. Reduced
levels of 9-PAHSA are observed in insulin-resistant humans, highlighting its potential as a
therapeutic target for metabolic diseases.

9-PAHSA-d4 is a stable, isotopically labeled version of 9-PAHSA, where four hydrogen atoms
have been replaced by deuterium. This substitution results in a molecule that is chemically
identical to 9-PAHSA but has a higher molecular weight. Due to this mass difference, 9-
PAHSA-d4 is an ideal internal standard for quantitative mass spectrometry-based assays,

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8049558?utm_src=pdf-interest
https://www.benchchem.com/product/b8049558?utm_src=pdf-body
https://www.targetmol.com/compound/9-pahsa
https://www.caymanchem.com/product/17037/9-pahsa
https://www.researchgate.net/figure/The-synthesis-and-characterization-of-9-PAHSA-A-H-NMR-of-9-PAHSA-B-ESI-MS_fig2_356215232
https://www.targetmol.com/compound/9-pahsa
https://www.caymanchem.com/product/17724/9-pahsa-d4
https://www.benchchem.com/product/b8049558?utm_src=pdf-body
https://www.benchchem.com/product/b8049558?utm_src=pdf-body
https://www.benchchem.com/product/b8049558?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8049558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

enabling precise and accurate measurement of endogenous 9-PAHSA levels in biological
matrices.

Chemical Structure and Physicochemical Properties

9-PAHSA is formed by the esterification of palmitic acid to the hydroxyl group of 9-hydroxy
stearic acid. In 9-PAHSA-d4, the four deuterium atoms are located on the stearic acid chain at
positions 7, 7', 8, and 8'.

Table 1: Physicochemical Properties of 9-PAHSA-d4

Property Value Reference

9-[(1-oxohexadecyl)oxy-

7,7',8,8'-d4]-octadecanoic acid

Formal Name

CAS Number 2704278-85-1

Molecular Formula C34H62D404

Formula Weight 542.9 g/mol

Purity >99% deuterated forms (di-da)
Formulation A solution in methyl acetate

Table 2: Physicochemical Properties of 9-PAHSA (Non-deuterated)

Property Value Reference

9-[(1-oxohexadecyl)oxy]-
Formal Name ) )
octadecanoic acid

CAS Number 1481636-31-0
Molecular Formula C34He604

Formula Weight 538.9 g/mol

Melting Point 33.5°C
Formulation A solid or in solution
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Table 3: Solubility Data for 9-PAHSA and 9-PAHSA-d4

Solvent Solubility Reference
DMF 20 mg/mL
DMSO 15 mg/mL
Ethanol 20 mg/mL
Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/mL

Biological Activity and Signaling Pathways of 9-
PAHSA

9-PAHSA exhibits significant anti-diabetic and anti-inflammatory properties. It has been shown
to improve glucose tolerance, enhance insulin secretion, and increase insulin-stimulated
glucose uptake. These effects are primarily mediated through its interaction with G-protein-
coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).

Upon binding to GPR120, 9-PAHSA initiates a signaling cascade that can lead to various
cellular responses. One of the key anti-inflammatory mechanisms is the inhibition of the
lipopolysaccharide (LPS)-induced inflammatory pathway. Activation of GPR120 by 9-PAHSA
can suppress the activation of NF-kB, a critical transcription factor for inflammatory cytokine
production. This leads to a reduction in the secretion of pro-inflammatory cytokines, thereby
attenuating inflammation. Additionally, 9-PAHSA has been found to promote the "browning" of
white adipose tissue, which increases thermogenesis and may counteract obesity.
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9-PAHSA Signaling Pathway via GPR120
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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